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Compound of Interest

Compound Name: Rivastigmine metabolite-d6

Cat. No.: B563595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of

Rivastigmine metabolite-d6 (NAP 226-90-d6), an essential internal standard for the

quantitative analysis of the major metabolite of Rivastigmine. This document compiles available

data on its chemical and physical properties, alongside detailed experimental protocols for its

analysis in biological matrices.

Compound Information
Rivastigmine metabolite-d6 is the deuterium-labeled form of (S)-3-(1-

(dimethylamino)ethyl)phenol, the primary decarbamylated metabolite of the

acetylcholinesterase inhibitor, Rivastigmine. Its structural similarity to the unlabeled metabolite,

with the exception of the six deuterium atoms on the methyl groups, makes it an ideal internal

standard for mass spectrometry-based bioanalytical methods.
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Identifier Value

Product Name Rivastigmine Metabolite D6

Chemical Name (S)-3-(1-(bis(methyl-d3)amino)ethyl)phenol

CAS Number 1217706-31-4[1]

Molecular Formula C10H9D6NO[1]

Molecular Weight 171.3 g/mol [1]

Physicochemical and Quality Control Data
The following table summarizes the available data from a representative Certificate of Analysis.

[1]

Test Specification Result

Appearance - -

Solubility - -

¹H-NMR Conforms to structure Conforms to structure[1]

Mass Spectrometry Conforms to structure Conforms to structure[1]

Chromatographic Purity >90% >90%[1]

Long-term Storage
Store at 2-8 °C in a well-closed

container.
-

Handling and Transit
25-30 °C in a well-closed

container.
-

Metabolic Pathway of Rivastigmine
Rivastigmine is primarily metabolized through cholinesterase-mediated hydrolysis to its inactive

decarbamylated metabolite, NAP226-90. This process is a key feature of its mechanism of

action and elimination. Notably, cytochrome P450 isoenzymes have minimal involvement in the

metabolism of Rivastigmine.
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Rivastigmine Rivastigmine Metabolite
(NAP 226-90)

Cholinesterase-mediated
hydrolysis

Plasma Sample (e.g., 100 µL)

Add Internal Standard
(Rivastigmine metabolite-d6)

Add Acetonitrile (e.g., 300 µL)
to precipitate proteins

Vortex

Centrifuge

Collect Supernatant

Inject into LC-MS/MS System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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